1-[(4-Methylphenoxy)acetyl]-4-(phenylsulfonyl)piperazine

• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 1-[4-(benzenesulfonyl)piperazin-1-yl]-2-(4-methylphenoxy)ethanone
• InChI: InChI=1S/C19H22N2O4S/c1-16-7-9-17(10-8-16)25-15-19(22)20-11-13-21(14-12-20)26(23,24)18-5-3-2-4-6-18/h2-10H,11-15H2,1H3
• InChI Key: FMWGUPBPLQSJOO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3

Description

1-[(4-Methylphenoxy)acetyl]-4-(phenylsulfonyl)piperazine, commonly referred to as MPAP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. MPAP is a piperazine derivative that has demonstrated promising results in several studies, highlighting its potential as a therapeutic agent for various diseases and disorders.

Mechanism Of Action

The exact mechanism of action of MPAP is still not fully understood, but several studies have provided insights into its potential mode of action. MPAP has been shown to selectively bind to sigma receptors, which are located in various regions of the brain, including the cortex, hippocampus, and striatum. Sigma receptors have been implicated in several cellular processes, including neurotransmitter release, ion channel modulation, and cell survival.
Biochemical and Physiological Effects:
MPAP has been shown to exhibit several biochemical and physiological effects, including neuroprotection, anti-inflammatory activity, and modulation of neurotransmitter release. MPAP has been shown to protect neurons from oxidative stress and reduce the accumulation of toxic proteins in the brain. MPAP has also been shown to modulate the release of several neurotransmitters, including dopamine, serotonin, and glutamate, which are involved in several neurological disorders.

Advantages And Limitations For Lab Experiments

MPAP has several advantages as a tool for scientific research, including its high purity level, well-established synthesis method, and selective binding to sigma receptors. However, MPAP also has some limitations, including its low solubility in aqueous solutions and its potential toxicity at high concentrations. Therefore, careful consideration should be given to the experimental conditions when using MPAP in laboratory experiments.

Future Directions

Several future directions for the study of MPAP have been proposed, including the development of novel therapeutic agents targeting sigma receptors, the investigation of the role of sigma receptors in neurological disorders, and the optimization of the synthesis method for MPAP. Additionally, the use of MPAP as a tool to study the role of sigma receptors in other organs and tissues, such as the immune system and the cardiovascular system, may provide new insights into the potential therapeutic applications of this compound.
Conclusion:
In conclusion, MPAP is a chemical compound that has demonstrated promising results in several studies, highlighting its potential as a therapeutic agent for various diseases and disorders. MPAP's selective binding to sigma receptors and its neuroprotective effects make it a valuable tool for scientific research in various fields, including medicinal chemistry, neuroscience, and pharmacology. Further studies are needed to fully understand the mechanism of action of MPAP and its potential applications as a therapeutic agent.

Synthesis Methods

The synthesis of MPAP involves the reaction of 1-(4-methylphenoxy)acetyl piperazine with phenylsulfonyl chloride in the presence of a base. The reaction yields MPAP as a white crystalline solid with a high purity level. The synthesis of MPAP has been well-established, and several modifications to the reaction conditions have been reported, allowing for the optimization of the yield and purity of the compound.

Scientific Research Applications

MPAP has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, MPAP has been investigated as a potential drug candidate for the treatment of several diseases, including Alzheimer's disease, Parkinson's disease, and depression. MPAP has been shown to exhibit neuroprotective effects, promoting the survival of neurons and reducing the accumulation of toxic proteins in the brain.
In neuroscience, MPAP has been used as a tool to study the role of sigma receptors in the brain. Sigma receptors are a class of receptors that have been implicated in several neurological disorders, including schizophrenia and addiction. MPAP has been shown to selectively bind to sigma receptors, allowing for the investigation of their role in the brain and the development of novel therapeutic agents targeting these receptors.